4-{[({[(4-Methylphenyl)sulfonyl]amino}carbonyl)amino]methyl}pyridine

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-3-(pyridin-4-ylmethyl)urea
• InChI: InChI=1S/C14H15N3O3S/c1-11-2-4-13(5-3-11)21(19,20)17-14(18)16-10-12-6-8-15-9-7-12/h2-9H,10H2,1H3,(H2,16,17,18)
• InChI Key: RZQUAJUNSITUEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NCC2=CC=NC=C2
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol
• CAS No.: 401576-44-1

Description

4-{[({[(4-Methylphenyl)sulfonyl]amino}carbonyl)amino]methyl}pyridine is a useful research compound. Its molecular formula is C14H15N3O3S and its molecular weight is 305.35. The purity is usually 95%.
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Scientific Research Applications

Food Safety and Toxicology

2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) Formation and Impact : This compound, related to the chemical through its pyridine component, is noted for its formation through cooking processes involving lipids and carbohydrates. Studies have highlighted its potential implications for food safety, linking it to toxicological concerns in processed foods (Zamora & Hidalgo, 2015). The intricate dynamics between lipid oxidation and the Maillard reaction contribute to the formation and potential elimination of food toxicants like PhIP, underscoring the need for careful consideration in food processing and preparation methods.

Medicinal Chemistry and Pharmacology

Central Nervous System (CNS) Drug Synthesis : Pyridine derivatives, including those related to the target chemical, serve as fundamental structures in the development of CNS acting drugs. These compounds exhibit a range of effects, from depression and euphoria to convulsion, demonstrating their significant potential in medicinal chemistry (Saganuwan, 2017). The exploration of functional chemical groups within these derivatives could lead to the synthesis of novel compounds with CNS activity, providing a pathway for the development of new therapeutics.

Materials Science and Nanotechnology

Xylan Derivatives : The modification of xylan, a polysaccharide, into ethers and esters through chemical processes involving pyridine compounds opens avenues for creating new biopolymers with specific properties. These xylan derivatives have potential applications ranging from drug delivery to paper strength additives and antimicrobial agents, illustrating the versatility of pyridine-based chemistry in materials science (Petzold-Welcke et al., 2014).